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Compound of Interest

Compound Name: Choline hydroxide

Cat. No.: B1681797

An In-depth Technical Guide to Choline Hydroxide: Safety and Handling Precautions in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for choline hydroxide in a
laboratory setting. Adherence to these protocols is crucial for minimizing risks and ensuring a safe
research environment. Choline hydroxide is a strong organic base that requires careful handling due
to its corrosive nature.

Chemical and Physical Properties

Choline hydroxide is a quaternary ammonium salt that is typically supplied as a 45-50% aqueous
solution.[1][2][3][4] It is a colorless to tan, viscous liquid with a faint, amine-like odor.[4][5] Due to its
strong basicity, it is highly corrosive.
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Property Data

Synonyms (2-H¥droxyethyl)trimethylammonium hydroxide,
Choline base[4][6][7]

CAS Number 123-41-1[6]

Molecular Formula CsHisNO2[4][6]

Molecular Weight 121.18 g/mol [2][6]

Appearance Colorless to brown viscous liquid[4]

pH ~14 (for 45% solution)[4]

Solubility Miscible with water[4]

Specific Gravity ~1.023 - 1.073 g/cm?3[4][8]

Stability Stable under normal conditions, but slowly

decomposes to trimethylamine and glycols.[2][8]

Hazard Identification and GHS Classification

Choline hydroxide is classified as a hazardous substance. The primary hazards are its severe
corrosive effects on skin, eyes, and mucous membranes.[2][7][9]

GHS Classification Hazard Class and Category Hazard Statement

) Skin Corrosion/Irritation (Category —.
Pictogram ngcontent-ng-c4139270029="" class="ng-star-inserted">s.alt te
1, 1A, or 1B)[1][7]

Serious Eye Damage/Eye H318: Causes serious eye
Irritation (Category 1)[1][7] damage[1][6]
Signal Word Danger[2][3]

Note: Some sources may also list hazards such as H335 (May cause respiratory irritation) and H373
(May cause damage to organs through prolonged or repeated exposure), though these are less
consistently cited.[6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling choline hydroxide to prevent any contact.
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Body Part

Recommended PPE

Specifications

Eyes/Face

Safety Goggles and Face Shield

Goggles must be chemical-splash
proof and conform to EN 166 (EU)
or NIOSH (US) standards. A face

shield (minimum 8 inches) should

be worn over goggles.[1][10]

Skin/Hands

Chemical-Resistant Gloves

Nitrile rubber gloves are
recommended. Check for
breakthrough times and ensure
gloves are inspected for integrity
before use.[1][10][11]

Body

Protective Clothing / Lab Coat

Wear a flame-retardant and
impervious lab coat or chemical-
resistant apron. Ensure full

coverage.[2][12]

Respiratory

Respirator (if needed)

Use only in a well-ventilated area,
preferably within a chemical fume
hood. If ventilation is inadequate

or if aerosols/mists are generated,

use a NIOSH-approved respirator.

(2](7]

Experimental Protocols: Safe Handling, Spill Cleanup,

and Disposal

Protocol 1: Standard Operating Procedure for Handling

Choline Hydroxide

» Preparation:

o Ensure an eyewash station and safety shower are unobstructed and accessible.[4][7]

o Work exclusively within a certified chemical fume hood to avoid inhalation of vapors.

o Don all required PPE (safety goggles, face shield, nitrile gloves, lab coat).
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o Have spill cleanup materials readily available (inert absorbent material like sand or diatomaceous
earth, and a neutralizing agent for bases).[1][7]

e Handling:
o Handle and open containers with care to prevent splashes.[1][3]
o Dispense the liquid slowly to avoid generating aerosols or mists.[7]
o Avoid contact with incompatible materials such as strong acids and oxidizing agents.[5][9][11]

¢ Post-Handling:

(o}

Tightly close the container immediately after use.[2][12]

o

Thoroughly decontaminate any surfaces that may have come into contact with the chemical.

o

Remove gloves using the proper technique (without touching the outer surface) and dispose of
them as hazardous waste.

o

Wash hands and any exposed skin thoroughly with soap and water after work.[1][2][3]

Protocol 2: Emergency Procedure for Choline Hydroxide
Spills

o Immediate Response:

o Evacuate all non-essential personnel from the immediate spill area.[10][12]

o Alert laboratory personnel and the safety officer.

o If the spill is large or ventilation is poor, evacuate the entire lab and contact emergency services.
e Containment and Cleanup (for small, manageable spills):

o Ensure you are wearing full PPE, including respiratory protection if necessary.

o Cover drains to prevent environmental release.[1][11]

o Contain the spill by surrounding it with an inert absorbent material (e.g., sand, diatomaceous earth,
or universal binder).[1][7][11] Do not use combustible materials like sawdust.[7]
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o Slowly and carefully absorb the spilled liquid with the absorbent material.

o The spill can be cautiously neutralized.[9]

o Decontamination and Disposal:

o Collect the absorbed material using non-sparking tools and place it into a clearly labeled, sealable
container for hazardous waste.[1][12]

o Clean the spill area thoroughly with water to remove any residue.[9]
o Ventilate the affected area.[1][11]

o Dispose of all contaminated materials (including PPE) as hazardous waste according to
institutional and local regulations.[7][9]

Protocol 3: Waste Disposal Protocol for Choline Hydroxide

e Collection:

o Collect all waste containing choline hydroxide (unused chemical, contaminated absorbents,
contaminated PPE) in a designated, properly labeled hazardous waste container.

o The container must be robust, compatible with corrosive bases, and kept tightly closed.
e Storage:

o Store the waste container in a designated satellite accumulation area that is cool, dry, and well-
ventilated.

o Ensure the waste is segregated from incompatible materials, particularly acids.
» Disposal:

o Waste must be disposed of as hazardous waste through the institution's environmental health and
safety office.[5][7]

o Do not empty into drains or dispose of with general laboratory trash.[11]

o Follow all local, regional, and national regulations for hazardous waste disposal.[9]

First Aid and Emergency Measures
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Immediate medical attention is required for any exposure.[4][7]

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids open.
Remove contact lenses if present and easy to do.
Seek immediate medical attention from an
ophthalmologist.[1][4][7]

Skin Contact

Take off immediately all contaminated clothing and
shoes.[1][4] Immediately flush the affected skin with
plenty of water for at least 15 minutes. Seek
immediate medical attention as corrosive injuries can
be difficult to treat if delayed.[1][4][11]

Move the person to fresh air immediately. If

breathing is difficult, administer oxygen. If breathing

Inhalation ) o o
has stopped, provide artificial respiration. Seek
immediate medical attention.[2][4][12]
Do NOT induce vomiting.[4][7] Rinse the mouth
thoroughly with water. If the person is conscious,
] have them drink one or two glasses of water. There
Ingestion

is a danger of perforation of the esophagus and
stomach.[1] Call a physician or poison control center

immediately.[4][7]

Storage and Incompatibilities

Proper storage is critical to maintain the chemical's stability and prevent hazardous reactions.
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Parameter

Guideline

Storage Conditions

Store in a cool, dry, and well-ventilated area.[2][12]
The recommended storage temperature is between
2-8 °C.[3][11] Keep containers tightly closed and

store in a designated corrosives area.[2][4][7]

Incompatible Materials

Strong oxidizing agents and strong acids.[5][9][11]

Reactions with acids can be violent.[2]

Hazardous Decomposition

Under fire conditions, hazardous combustion
products such as carbon oxides (CO, COz) and
nitrogen oxides (NOXx) can be generated.[7][9][13]

Visual Safety Guides

The following diagrams illustrate key safety workflows and hazard information for choline hydroxide.

Caption: GHS Pictogram for Corrosive Hazards.
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4 1. Preparation Phase )

Verify fume hood certification

Check eyewash/shower accessibility

Don full PPE
(Goggles, Face Shield, Gloves, Coat)

Prepare spill kit

Work inside fume hood

Dispense chemical slowly

Keep container closed when not in use

Avoid incompatible substances

3. Post-Hen*dling Phase

Decontaminate work surfaces

A

Gispose of contaminated gloves]

Y

[Wash hands and exposed skirD

Y
[Store chemical in designated area)
\ J
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Choline Hydroxide Spill Occurs

Is the spill large,
uncontained, or in a
poorly ventilated area?

Major Spill Regponse Minok Spill Response

Evacuate the laboratory Alert nearby personnel

Alert Emergency Services

& Safety Officer Don appropriate PPE

Contain spill with
inert absorbent

Collect absorbent & place
in hazardous waste container

Decontaminate the area
and ventilate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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